molecular formula C18H22N2O3S B256781 N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Cat. No. B256781
M. Wt: 346.4 g/mol
InChI Key: OPHRQAMXVMQKRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as FMI-167, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzothiophene derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to modulate the activity of certain signaling pathways that are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have antioxidant properties, which make it a potential candidate for the prevention of oxidative stress-related diseases. N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its relatively low toxicity, which makes it a safe compound for use in laboratory experiments. However, N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is also a relatively complex molecule, which can make it difficult to synthesize and purify. Additionally, N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has a relatively short half-life, which can make it difficult to study its pharmacokinetics and pharmacodynamics.

Future Directions

There are a number of future directions for research on N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of research is the development of more efficient synthesis methods for N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which could make it more accessible for use in laboratory experiments. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, which could help to elucidate its mechanism of action. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in other diseases, such as neurodegenerative diseases and cardiovascular diseases.

Synthesis Methods

N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can be synthesized using a multi-step process that involves the reaction of various reagents. The synthesis method involves the use of a palladium-catalyzed cross-coupling reaction, which allows for the formation of the carbon-nitrogen bond in the molecule. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is in the treatment of cancer. Studies have shown that N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can inhibit the growth and proliferation of cancer cells, particularly those of breast, lung, and colon cancer. N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

properties

Product Name

N-(2-furylmethyl)-2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Molecular Formula

C18H22N2O3S

Molecular Weight

346.4 g/mol

IUPAC Name

N-(furan-2-ylmethyl)-2-(2-methylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

InChI

InChI=1S/C18H22N2O3S/c1-11(2)16(21)20-18-15(13-7-3-4-8-14(13)24-18)17(22)19-10-12-6-5-9-23-12/h5-6,9,11H,3-4,7-8,10H2,1-2H3,(H,19,22)(H,20,21)

InChI Key

OPHRQAMXVMQKRM-UHFFFAOYSA-N

SMILES

CC(C)C(=O)NC1=C(C2=C(S1)CCCC2)C(=O)NCC3=CC=CO3

Canonical SMILES

CC(C)C(=O)NC1=C(C2=C(S1)CCCC2)C(=O)NCC3=CC=CO3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.